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Compound of Interest

Compound Name: Tetratriacontane-d70

Cat. No.: B15127751

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Tetratriacontane-d70, a deuterated long-chain alkane. It is intended to assist researchers,
scientists, and drug development professionals in sourcing this compound and understanding
its application as an internal standard in quantitative analytical methodologies.

Introduction to Tetratriacontane-d70

Tetratriacontane-d70 (Perdeuteriotetratriacontane) is a stable isotope-labeled version of the
C34 straight-chain alkane, tetratriacontane. In this molecule, all 70 hydrogen atoms have been
replaced with deuterium atoms. This isotopic substitution results in a molecule that is
chemically almost identical to its non-labeled counterpart but has a significantly higher
molecular weight. This property makes it an excellent internal standard for quantitative analysis
using mass spectrometry-based techniques, such as Gas Chromatography-Mass Spectrometry
(GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[1][2]

In drug development and other research fields, accurate quantification of analytes in complex
matrices is crucial. The use of a deuterated internal standard, such as Tetratriacontane-d70,
in an approach known as isotope dilution mass spectrometry (IDMS), is considered a gold-
standard method for achieving high accuracy and precision.[1][3] The internal standard is
added at a known concentration to samples at an early stage of preparation and is used to
correct for analyte loss during sample processing and for variations in instrument response.[3]

[4]
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Commercial Availability of Tetratriacontane-d70

Several specialized chemical suppliers offer Tetratriacontane-d70. The following table
summarizes the product specifications from various vendors to facilitate comparison.

. Catalog Available Isotopic
Supplier . . CAS Number
Number Quantities Enrichment
CDN Isotopes D-7215 0.19,0.25¢ 99 atom % D 1219805-47-6
CymitQuimica 3U-D7215 100 mg, 250 mg 99 atom % D 1219805-47-6
LGC Standards CDN-D-7215 0.19,0.25¢g Not specified 1219805-47-6
MedChemExpres _ _ -
HY-W269867S Inquiry required Not specified 1219805-47-6

S

Principles of Isotope Dilution Mass Spectrometry
(IDMS)

Isotope Dilution Mass Spectrometry is a powerful technique for highly accurate and precise
guantitative analysis. The core principle involves the addition of a known amount of an
isotopically labeled version of the analyte (the "internal standard") to a sample containing an
unknown quantity of the native analyte.[3]

The isotopically labeled standard is chemically identical to the analyte and therefore exhibits
the same behavior during sample preparation steps (e.g., extraction, derivatization) and
chromatographic separation.[1] Any loss of the analyte during these steps will be mirrored by a

proportional loss of the internal standard.[4]

The mass spectrometer can differentiate between the analyte and the internal standard due to
their mass difference. By measuring the ratio of the signal from the native analyte to the signal
from the isotopically labeled internal standard, the concentration of the analyte in the original
sample can be calculated with high precision, as the ratio is independent of sample recovery.[1]

Experimental Protocol: Quantitative Analysis using
Tetratriacontane-d70 as an Internal Standard
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This section outlines a general methodology for the use of Tetratriacontane-d70 as an internal
standard for the quantification of a non-polar, high molecular weight analyte in a complex
matrix (e.g., biological fluid or environmental sample) by GC-MS.

4.1. Materials and Reagents

Analyte of interest

Tetratriacontane-d70 (Internal Standard, IS)

High-purity organic solvents (e.g., hexane, dichloromethane)

Sample matrix (e.g., plasma, soil extract)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., non-polar phase)
4.2. Preparation of Standard and Stock Solutions

Analyte Stock Solution (1 mg/mL): Accurately weigh and dissolve a known amount of the
analyte in a suitable organic solvent.

Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve a known amount
of Tetratriacontane-d70 in the same solvent.

Calibration Standards: Prepare a series of calibration standards by spiking a blank matrix
extract with varying known concentrations of the analyte stock solution. Add a fixed
concentration of the internal standard stock solution to each calibration standard.

Quality Control (QC) Samples: Prepare QC samples at low, medium, and high
concentrations within the calibration range in the same manner as the calibration standards.

4.3. Sample Preparation

o Sample Spiking: To a known volume or weight of the unknown sample, add a precise volume
of the Tetratriacontane-d70 internal standard stock solution.
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» Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte
and internal standard from the sample matrix.

» Drying and Concentration: Dry the organic extract over anhydrous sodium sulfate and then
concentrate it to a small, known volume under a gentle stream of nitrogen.

» Vial Transfer: Transfer the final extract to a GC vial for analysis.
4.4. GC-MS Analysis

e Injection: Inject an aliquot of the prepared sample, calibration standards, and QC samples
into the GC-MS system.

o Chromatographic Separation: Use a suitable temperature program to achieve baseline
separation of the analyte and the internal standard from other matrix components.

o Mass Spectrometric Detection: Operate the mass spectrometer in Selected lon Monitoring
(SIM) mode. Monitor characteristic ions for both the analyte and Tetratriacontane-d70.

4.5. Data Analysis

o Peak Integration: Integrate the peak areas of the selected ions for the analyte and the
internal standard in each chromatogram.

o Calibration Curve: For the calibration standards, plot the ratio of the analyte peak area to the
internal standard peak area against the known concentration of the analyte. Perform a linear
regression to obtain the calibration curve.

o Quantification: For the unknown samples, calculate the peak area ratio and use the
calibration curve to determine the concentration of the analyte.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for quantitative analysis using an internal
standard.
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Workflow for Quantitative Analysis using a Deuterated Internal Standard
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Caption: A generalized workflow for quantitative analysis using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d70]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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